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A Comprehensive Guide for Researchers and Materials Scientists

This guide provides a detailed comparative analysis of the key properties of two prominent

MAX phase materials, Titanium Aluminum Carbide (Ti3AlC2) and Titanium Silicon Carbide

(Ti3SiC2). MAX phases, a class of ternary carbides and nitrides, are renowned for their unique

combination of ceramic and metallic properties. This document summarizes their mechanical,

thermal, and electrical characteristics, supported by experimental data, to assist researchers,

scientists, and professionals in materials science and drug development in understanding and

selecting these advanced materials for various applications.

Crystal Structure
Both Ti3AlC2 and Ti3SiC2 crystallize in a hexagonal P63/mmc space group, characterized by

a layered structure. This structure consists of alternating layers of M-X (in this case, Ti-C)

octahedra and layers of A-group elements (Al or Si).[1][2][3] This unique layered arrangement

is the fundamental reason for their unusual and desirable combination of properties.
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Crystal Structure of Ti3AlC2 and Ti3SiC2

Ti3AlC2

Ti3SiC2

Hexagonal P63/mmc

- Alternating Ti-C octahedral layers
 and pure Al layers.

- Weaker Ti-Al bonds compared to Ti-Si bonds in Ti3SiC2.

Hexagonal P63/mmc

- Alternating Ti-C octahedral layers
 and pure Si layers.

- Stronger covalent Ti-Si bonds.

Click to download full resolution via product page

Crystal structure comparison of Ti3AlC2 and Ti3SiC2.

Synthesis and Processing
Various powder metallurgy techniques are employed for the synthesis of high-purity Ti3AlC2
and Ti3SiC2. Common methods include:

Self-Propagating High-Temperature Synthesis (SHS): This method involves a highly

exothermic reaction that propagates through a compressed powder mixture.[4][5]

Hot Pressing (HP): This process involves the simultaneous application of high temperature

and uniaxial pressure to consolidate the powder compact.[6][7]

Spark Plasma Sintering (SPS): SPS utilizes pulsed DC current to rapidly heat and

consolidate the powders, often resulting in finer grain structures and improved properties.[8]
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[9][10][11][12]

General Synthesis Workflow for Ti3AlC2 and Ti3SiC2
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A generalized workflow for the synthesis of MAX phases.
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Comparative Properties
The following tables summarize the key mechanical, thermal, and electrical properties of

Ti3AlC2 and Ti3SiC2 based on available experimental data.

Table 1: Mechanical Properties
Property Ti3AlC2 Ti3SiC2

Test
Method/Standard

Density (g/cm³) 4.2 - 4.25 4.5 - 4.53 Archimedes Method

Young's Modulus

(GPa)
280 - 320 320 - 340

Ultrasonic Pulse-Echo

/ ASTM E111

Flexural Strength

(MPa)
250 - 400 300 - 550

Three- or Four-Point

Bending / ASTM

C1161

Compressive Strength

(MPa)
500 - 800 600 - 1000

Uniaxial Compression

Test / ASTM E9

Vickers Hardness

(GPa)
3 - 5 4 - 6

Vickers Indentation /

ASTM E384

Fracture Toughness

(MPa·m¹/²)
6 - 8 7 - 9

Single-Edge Notched

Beam (SENB) / ASTM

E399

Table 2: Thermal Properties
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Property Ti3AlC2 Ti3SiC2
Test
Method/Standard

Thermal Conductivity

(W/m·K)
30 - 40 37 - 48

Laser Flash Method /

ASTM E1461

Coefficient of Thermal

Expansion (x 10⁻⁶/°C)
8.5 - 9.5 8.0 - 9.0

Dilatometry / ASTM

E228

Specific Heat (J/g·K) ~0.55 ~0.58

Differential Scanning

Calorimetry (DSC) /

ASTM E1269

Maximum Service

Temperature in Air

(°C)

~1200 ~1400
Thermogravimetric

Analysis (TGA)

Table 3: Electrical Properties
Property Ti3AlC2 Ti3SiC2

Test
Method/Standard

Electrical Resistivity

(µΩ·m)
0.35 - 0.45 0.20 - 0.30

Four-Point Probe

Method / ASTM F43

Experimental Protocols
Synthesis by Spark Plasma Sintering (SPS)
A common method for producing dense Ti3AlC2 and Ti3SiC2 samples is Spark Plasma

Sintering.

Powder Preparation: Stoichiometric amounts of high-purity elemental powders (Ti, Al or Si,

and C) are mixed, often through ball milling, to ensure homogeneity.

Die Loading: The mixed powder is loaded into a graphite die.

Sintering: The die is placed in the SPS chamber. A pulsed DC current is passed through the

die and powder, leading to rapid heating. A uniaxial pressure is simultaneously applied.

Typical SPS parameters are:
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Temperature: 1200-1400°C

Pressure: 30-80 MPa

Holding Time: 5-20 minutes

Atmosphere: Vacuum or inert gas (e.g., Argon)

Cooling and Extraction: The sample is cooled down and extracted from the die.

Mechanical Property Testing
Standardized testing methods are crucial for obtaining reliable mechanical property data.

Flexural Strength: A three-point or four-point bending test is performed on rectangular bar

specimens according to ASTM C1161. The load at which fracture occurs is used to calculate

the flexural strength.

Hardness: Vickers hardness is measured by indenting the polished surface of the material

with a diamond indenter under a specific load, as per ASTM E384.

Fracture Toughness: The single-edge notched beam (SENB) method is commonly used. A

sharp notch is introduced into a beam-shaped specimen, which is then subjected to a three-

point bending test. The critical stress intensity factor at the onset of fracture is determined.

Thermal and Electrical Property Measurement
Thermal Conductivity: The laser flash method (ASTM E1461) is a widely used technique. A

high-intensity, short-duration light pulse is directed at one face of a small, disc-shaped

sample. The temperature rise on the opposite face is measured by an infrared detector, and

the thermal diffusivity is calculated. Thermal conductivity is then determined using the

measured specific heat and density.[13]

Electrical Resistivity: The four-point probe method is a standard technique for measuring the

electrical resistivity of conductive materials.[14][15][16][17][18] A direct current is passed

through two outer probes, and the voltage is measured between two inner probes. This

configuration minimizes the influence of contact resistance.
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Oxidation Resistance Testing
The high-temperature oxidation behavior is typically evaluated using thermogravimetric

analysis (TGA).

Sample Preparation: A small, well-characterized sample is placed in the TGA furnace.

Heating: The sample is heated in a controlled atmosphere (typically air or oxygen) at a

constant rate to the desired temperature.

Isothermal Holding: The sample is held at the target temperature for an extended period.

Data Acquisition: The change in mass of the sample is continuously monitored as a function

of time and temperature. The formation of an oxide layer results in a weight gain.

Discussion of Comparative Properties
Mechanical Properties: Ti3SiC2 generally exhibits superior mechanical properties compared

to Ti3AlC2, including higher modulus, strength, hardness, and fracture toughness. This is

often attributed to the stronger covalent nature of the Ti-Si bonds compared to the more

metallic Ti-Al bonds.

Thermal Properties: Both materials are excellent thermal conductors for ceramics. Ti3SiC2

has a slightly higher thermal conductivity. A significant advantage of Ti3SiC2 is its higher

maximum service temperature in an oxidizing environment.

Electrical Properties: Both are good electrical conductors, with Ti3SiC2 showing lower

electrical resistivity, indicating higher conductivity.

Oxidation Resistance: Ti3SiC2 generally exhibits better oxidation resistance at higher

temperatures than Ti3AlC2. During oxidation, Ti3SiC2 forms a protective, dense, and

adherent layer of SiO2 and TiO2, which inhibits further oxygen diffusion. Ti3AlC2 forms a

protective Al2O3 layer, but it can be less effective at very high temperatures.[19]

Conclusion
Both Ti3AlC2 and Ti3SiC2 are remarkable materials with a unique blend of ceramic and

metallic characteristics. The choice between them depends heavily on the specific application
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requirements. Ti3SiC2 is often favored for applications demanding higher strength, hardness,

and superior high-temperature oxidation resistance. Ti3AlC2, while having slightly lower

mechanical and thermal properties, can be a suitable alternative and is the precursor for the

widely studied MXene, Ti3C2Tx. This guide provides a foundational comparison to aid in the

material selection process for advanced research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15886947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

